Cas no 1396969-21-3 (Fmoc-DL-buthionine)

• Product Name: Fmoc-DL-buthionine
• CAS No: 1396969-21-3
• MF: C₂₃H₂₇NO₄S
• MW: 413.529785394669
• CID: 4698495
• Update Time: 2025-06-14

Fmoc-DL-buthionine Chemical and Physical Properties

Names and Identifiers

• fmoc-dl-buthionine
• 4-(butylsulfanyl)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}butanoic acid
• Fmoc-DL-buthionine

• Inchi： 1S/C23H27NO4S/c1-2-3-13-29-14-12-21(22(25)26)24-23(27)28-15-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,20-21H,2-3,12-15H2,1H3,(H,24,27)(H,25,26)
• InChI Key： DWKYMIMIHMHMMY-UHFFFAOYSA-N
• SMILES： S(CCCC)CCC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 521
• Topological Polar Surface Area: 101

Additional information on Fmoc-DL-buthionine

Recent Advances in the Study of Fmoc-DL-buthionine (CAS: 1396969-21-3) and Its Applications in Chemical Biology and Medicine

Fmoc-DL-buthionine (CAS: 1396969-21-3) is a chemically modified derivative of buthionine, a non-proteinogenic amino acid that plays a critical role in glutathione biosynthesis. The Fmoc (fluorenylmethyloxycarbonyl) group is commonly used in peptide synthesis as a protecting group, making Fmoc-DL-buthionine a valuable compound in the field of peptide chemistry and drug development. Recent studies have explored its potential applications in cancer therapy, neurodegenerative diseases, and as a tool compound in chemical biology research.

One of the most significant findings in recent years is the role of Fmoc-DL-buthionine in modulating glutathione levels in cancer cells. Glutathione is a key antioxidant that protects cells from oxidative stress, and cancer cells often upregulate glutathione synthesis to survive under high oxidative conditions. Researchers have demonstrated that Fmoc-DL-buthionine can effectively inhibit gamma-glutamylcysteine synthetase (γ-GCS), the rate-limiting enzyme in glutathione synthesis, leading to reduced glutathione levels and increased susceptibility of cancer cells to chemotherapy and radiation therapy.

In addition to its applications in oncology, Fmoc-DL-buthionine has shown promise in the study of neurodegenerative diseases. Oxidative stress is a common feature of conditions such as Alzheimer's and Parkinson's diseases, and the ability to modulate glutathione levels with Fmoc-DL-buthionine provides a valuable tool for understanding the role of oxidative stress in these disorders. Recent studies have utilized Fmoc-DL-buthionine to investigate the mechanisms of neuronal cell death and to explore potential therapeutic strategies.

The synthesis and characterization of Fmoc-DL-buthionine have also been the focus of recent research. Advances in solid-phase peptide synthesis (SPPS) have improved the efficiency and yield of Fmoc-DL-buthionine production, making it more accessible for research and therapeutic applications. Furthermore, novel analytical methods, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been developed to ensure the purity and quality of Fmoc-DL-buthionine in pharmaceutical formulations.

Looking ahead, the potential of Fmoc-DL-buthionine extends beyond its current applications. Ongoing research is exploring its use in combination therapies, where it may enhance the efficacy of existing drugs by sensitizing cells to treatment. Additionally, the development of prodrugs and targeted delivery systems for Fmoc-DL-buthionine could further expand its therapeutic potential, particularly in diseases where oxidative stress plays a central role.

In conclusion, Fmoc-DL-buthionine (CAS: 1396969-21-3) represents a versatile and promising compound in the fields of chemical biology and medicine. Its ability to modulate glutathione levels and its applications in cancer therapy and neurodegenerative disease research highlight its importance as a research tool and potential therapeutic agent. Continued research and development in this area are expected to yield new insights and applications for this compound in the coming years.